Cas no 1334416-48-6 (Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate)

Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate structure
1334416-48-6 structure
Product Name:Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate
CAS No:1334416-48-6
MF:C12H22F2N2O2
MW:264.312090396881
MDL:MFCD19686629
CID:2094949
PubChem ID:73977826
Update Time:2024-11-04

Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate
    • 2-Methyl-2-propanyl 4-(aminomethyl)-3,3-difluoro-4-methyl-1-piper idinecarboxylate
    • FCH1622651
    • PC430132
    • AKOS024438481
    • CS-W001410
    • s11795
    • 1334416-48-6
    • t-Butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate
    • AS-73009
    • MFCD19686629
    • tert-butyl4-(Aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate
    • VKRRKPAEWSXMLM-UHFFFAOYSA-N
    • Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate
    • MDL: MFCD19686629
    • Inchi: 1S/C12H22F2N2O2/c1-10(2,3)18-9(17)16-6-5-11(4,7-15)12(13,14)8-16/h5-8,15H2,1-4H3
    • InChI Key: VKRRKPAEWSXMLM-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(=O)OC(C)(C)C)CCC1(C)CN)F

Computed Properties

  • Exact Mass: 264.16493427g/mol
  • Monoisotopic Mass: 264.16493427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 1.6

Tert-butyl 4-(aminomethyl)-3,3-difluoro-4-methylpiperidine-1-carboxylate Pricemore >>

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